Cas no 55791-57-6 (Benzoic acid, 4-(dodecylamino)-)
55791-57-6 structure
Product Name:Benzoic acid, 4-(dodecylamino)-
CAS No:55791-57-6
MF:C19H31NO2
MW:305.454945802689
CID:350894
PubChem ID:17763043
Update Time:2025-04-19
Benzoic acid, 4-(dodecylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(dodecylamino)-
- 4-(dodecylamino)benzoic acid
- DTXSID20590877
- 55791-57-6
- SCHEMBL6372020
- 4-Dodecylamino-benzoic acid
- CHEMBL29287
-
- Inchi: 1S/C19H31NO2/c1-2-3-4-5-6-7-8-9-10-11-16-20-18-14-12-17(13-15-18)19(21)22/h12-15,20H,2-11,16H2,1H3,(H,21,22)
- InChI Key: XJPFHIYOQHZAOW-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)NCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 305.23563
- Monoisotopic Mass: 305.235479232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 13
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Benzoic acid, 4-(dodecylamino)- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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